Cas no 2413899-23-5 (3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride)

• Product Name: 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride
• CAS No: 2413899-23-5
• MF: C₉H₁₂Cl₂N₂O
• MW: 235.110380172729
• MDL: MFCD32662970
• CID: 5675968
• PubChem ID: 146049882
• Update Time: 2025-06-14

3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yl)-6-chloro-2-methoxypyridine;hydrochloride
• EN300-26673307
• 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride
• 2413899-23-5

• MDL： MFCD32662970
• Inchi： 1S/C9H11ClN2O.ClH/c1-13-9-7(6-4-11-5-6)2-3-8(10)12-9;/h2-3,6,11H,4-5H2,1H3;1H
• InChI Key： LMHWZKVHTYRWHU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1CNC1.Cl

Computed Properties

• Exact Mass: 234.0326684g/mol
• Monoisotopic Mass: 234.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.2Ų

Additional information on 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride

Comprehensive Overview of 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride (CAS No. 2413899-23-5)

3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride (CAS No. 2413899-23-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and pyridine moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which make it a promising candidate for modulating biological targets.

The 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine scaffold is notable for its versatility in medicinal chemistry. The presence of the azetidine ring, a four-membered nitrogen-containing heterocycle, contributes to its conformational rigidity, which can enhance binding affinity to specific receptors. Meanwhile, the chloro and methoxy substituents on the pyridine ring further fine-tune its electronic properties, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for small molecule inhibitors and kinase modulators has surged, driven by advancements in targeted therapies. 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride aligns with this trend, as its structure is amenable to modifications that can yield compounds with selective activity against various enzymes and receptors. This has led to its exploration in areas such as oncology, neurology, and inflammatory diseases.

One of the key advantages of this compound is its synthetic accessibility. Researchers have developed efficient routes to produce 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride with high purity and yield, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. Its hydrochloride salt form also enhances solubility, which is critical for in vitro and in vivo assays.

The growing interest in fragment-based drug design has further highlighted the relevance of this compound. Fragments like 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine serve as building blocks for constructing larger, more complex molecules with improved pharmacological profiles. This approach has gained traction due to its efficiency in identifying lead compounds with optimal binding and pharmacokinetic properties.

Another area where 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride shows promise is in the development of central nervous system (CNS) therapeutics. The azetidine ring is known to penetrate the blood-brain barrier, making it a valuable component in drugs targeting neurological disorders. Current research is investigating its potential in modulating neurotransmitter systems, which could lead to novel treatments for conditions like depression and Parkinson's disease.

From a commercial perspective, the compound's CAS No. 2413899-23-5 is frequently searched in databases by pharmaceutical companies and academic institutions. Its inclusion in proprietary libraries and catalogues underscores its importance in modern drug discovery. Suppliers often highlight its high purity and consistent quality, ensuring reliable performance in experimental settings.

In conclusion, 3-(azetidin-3-yl)-6-chloro-2-methoxypyridine hydrochloride (CAS No. 2413899-23-5) represents a versatile and valuable tool in medicinal chemistry. Its unique structural features, combined with its applicability in diverse therapeutic areas, make it a compound of enduring interest. As research continues to uncover new biological targets and mechanisms, this molecule is poised to play a pivotal role in the development of next-generation therapeutics.